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Introduction
The tail suspension test (TST) is a widely utilized behavioral paradigm in preclinical

neuroscience to screen for potential antidepressant-like activity of novel compounds. The test

is based on the principle that rodents, when placed in an inescapable and stressful situation,

will eventually cease struggling and adopt an immobile posture. This immobility is interpreted

as a state of behavioral despair, which can be reversed by treatment with antidepressant

medications.

Cericlamine (developmental code: JO-1017) is a potent and selective serotonin reuptake

inhibitor (SSRI) that was investigated as a potential antidepressant.[1] As an SSRI,

Cericlamine's mechanism of action involves blocking the reuptake of serotonin in the synaptic

cleft, thereby increasing the availability of this neurotransmitter. This action is believed to

underlie the therapeutic effects of many antidepressant drugs.

These application notes provide a detailed protocol for evaluating the antidepressant-like

effects of a compound like Cericlamine using the tail suspension test. While specific

quantitative data for Cericlamine in the tail suspension test is not publicly available due to its

development being discontinued, this document provides a comprehensive framework for

conducting such an experiment and representative data for a typical SSRI.
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Mechanism of Action: Selective Serotonin Reuptake
Inhibitors (SSRIs)
SSRIs, including Cericlamine, exert their effects by selectively inhibiting the serotonin

transporter (SERT). This transporter is responsible for the reabsorption of serotonin from the

synaptic cleft back into the presynaptic neuron. By blocking this transporter, SSRIs lead to an

accumulation of serotonin in the synapse, enhancing serotonergic neurotransmission. The

sustained increase in synaptic serotonin is thought to trigger downstream signaling cascades

that ultimately lead to the alleviation of depressive symptoms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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